Cas no 1351604-90-4 (4-4-(3,4-dichlorobenzoyl)piperazin-1-yl-6-(4-methoxyphenyl)pyrimidine)

• Product Name: 4-4-(3,4-dichlorobenzoyl)piperazin-1-yl-6-(4-methoxyphenyl)pyrimidine
• CAS No: 1351604-90-4
• MF: C₂₂H₂₀Cl₂N₄O₂
• MW: 443.32580280304
• CID: 6566473
• PubChem ID: 56764813
• Update Time: 2025-06-09

4-4-(3,4-dichlorobenzoyl)piperazin-1-yl-6-(4-methoxyphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(3,4-dichlorobenzoyl)piperazin-1-yl-6-(4-methoxyphenyl)pyrimidine
• 1351604-90-4
• F6166-0367
• (3,4-dichlorophenyl)(4-(6-(4-methoxyphenyl)pyrimidin-4-yl)piperazin-1-yl)methanone
• VU0533854-1
• (3,4-dichlorophenyl)-[4-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperazin-1-yl]methanone
• AKOS024534159
• 4-[4-(3,4-dichlorobenzoyl)piperazin-1-yl]-6-(4-methoxyphenyl)pyrimidine

• Inchi： 1S/C22H20Cl2N4O2/c1-30-17-5-2-15(3-6-17)20-13-21(26-14-25-20)27-8-10-28(11-9-27)22(29)16-4-7-18(23)19(24)12-16/h2-7,12-14H,8-11H2,1H3
• InChI Key： RRAZNUKOPKLVBU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(N1CCN(C2C=C(C3C=CC(=CC=3)OC)N=CN=2)CC1)=O)Cl

Computed Properties

• Exact Mass: 442.0963313g/mol
• Monoisotopic Mass: 442.0963313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-4-(3,4-dichlorobenzoyl)piperazin-1-yl-6-(4-methoxyphenyl)pyrimidine

Introduction to 4-(4-(3,4-dichlorobenzoyl)piperazin-1-yl)-6-(4-methoxyphenyl)pyrimidine (CAS No. 1351604-90-4)

4-(4-(3,4-dichlorobenzoyl)piperazin-1-yl)-6-(4-methoxyphenyl)pyrimidine (CAS No. 1351604-90-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The unique structural features of this compound, particularly the presence of a piperazine ring and dichlorobenzoyl moiety, contribute to its pharmacological profile and make it a promising candidate for further research and development.

The chemical structure of 4-(4-(3,4-dichlorobenzoyl)piperazin-1-yl)-6-(4-methoxyphenyl)pyrimidine is characterized by a pyrimidine core substituted with a piperazine ring and a 3,4-dichlorobenzoyl group. The piperazine ring is known for its ability to enhance the solubility and bioavailability of compounds, while the dichlorobenzoyl moiety confers additional stability and specificity in binding to target proteins. The 4-methoxyphenyl substituent further modulates the compound's lipophilicity and receptor affinity, making it a versatile scaffold for drug design.

Recent studies have highlighted the potential of 4-(4-(3,4-dichlorobenzoyl)piperazin-1-yl)-6-(4-methoxyphenyl)pyrimidine in various therapeutic areas. One notable application is in the treatment of cancer. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its anticancer properties, 4-(4-(3,4-dichlorobenzoyl)piperazin-1-yl)-6-(4-methoxyphenyl)pyrimidine has also been investigated for its potential as an antiviral agent. A study published in Antiviral Research demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The pharmacokinetic properties of 4-(4-(3,4-dichlorobenzoyl)piperazin-1-yl)-6-(4-methoxyphenyl)pyrimidine have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, the compound has shown low toxicity in preclinical studies, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-(3,4-dichlorobenzoyl)piperazin-1-yl)-6-(4-methoxyphenyl)pyrimidine in human subjects. Early-phase trials have reported promising results, with patients showing significant improvements in disease outcomes without major adverse effects. These findings underscore the potential of this compound as a novel therapeutic agent for various diseases.

In conclusion, 4-(4-(3,4-dichlorobenzoyl)piperazin-1-yl)-6-(4-methoxyphenyl)pyrimidine (CAS No. 1351604-90-4) represents a promising lead compound in medicinal chemistry with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into effective treatments for cancer and viral infections. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.